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Compound of Interest

Compound Name: Trimethylcyclohexanol

Cat. No.: B073185

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data pertinent
to the handling and use of Trimethylcyclohexanol. The information is compiled from various
safety data sheets and chemical databases to ensure a thorough understanding of its
properties and associated hazards. This document is intended to equip researchers, scientists,
and drug development professionals with the necessary knowledge to implement safe
laboratory practices when working with this compound.

Core Safety and Physical Data

Quantitative data regarding the physical, chemical, and toxicological properties of
Trimethylcyclohexanol are summarized below. These tables are designed for quick reference
and easy comparison of key safety parameters.

Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula CoH1s0 [1112]
Molecular Weight 142.24 g/mol [1][3]
White crystalline mass, solid,
Appearance o [1112][4115]
or colorless liquid
Odor Mint-like or weak coconut-like [51[6]
Melting Point 34-37 °C (93-98.6 °F) [1][2]14]
- _ 198 °C (388.4 °F) at 760
Boiling Point [11[4]
mmHg
_ 73.9-81.1°C (165-178 °F)
Flash Point [1][5]
(Closed Cup)
Vapor Pressure 0.1 -0.17 mmHg at 20-25 °C [41[5]
Vapor Density 4.9 (Air=1) [11[5]
Specific Gravity 0.878 - 0.89 [3114]
o Slightly soluble; does not mix
Solubility in Water i [1114]
well with water
Endpoint Value Species Route Source(s)
LD50 (Oral) 3250 mg/kg Rat Oral [2][4]
LD50 (Dermal) 2800 mg/kg Rabbit Dermal [4]
Eye Irritation Severe Rabbit Eye [4]
Skin Irritation Moderate Rabbit Skin [2]

Fire and Explosivity Data
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Parameter Value/Comment Source(s)
Flammability Combustible solid/liquid [41[5]
Lower Explosive Limit (%) Not available [41[5]
Upper Explosive Limit (%) Not available [41[5]
Hazardous Combustion Carbon monoxide (CO), 4]
Products Carbon dioxide (COz2)

Alcohol-stable foam, dry
Extinguishing Media chemical powder, carbon [1][4]15]

dioxide, water spray

Avoid contamination with
) o oxidizing agents (e.g., nitrates,
Fire Incompatibility o ) ) [4]
oxidizing acids, chlorine

bleaches)

Occupational Exposure Limits

Currently, there are no specific Permissible Exposure Limits (PEL) from OSHA, Recommended
Exposure Limits (REL) from NIOSH, or Threshold Limit Values (TLV) from ACGIH established
for Trimethylcyclohexanol.[4][5] Some jurisdictions may regulate it under the limits for
"Particulates Not Otherwise Regulated (PNOR)" when in solid/dust form.[7] For context, the
exposure limits for the related compound Methylcyclohexanol are:

Organization Limit (8-hour TWA) Source(s)
OSHA PEL 100 ppm [5]
NIOSH REL 50 ppm [5]
ACGIH TLV 50 ppm [8]

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not publicly available in
the summarized safety data sheets. The provided LD50 values are likely derived from studies
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following standardized guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD). For example, acute oral toxicity studies are often
conducted according to OECD Test Guideline 401, 420, or 423, while dermal toxicity is
assessed using guidelines like OECD TG 402. These guidelines detail the procedures for
animal selection, dose administration, observation, and pathological examination. For specific
experimental methodologies, direct consultation of the primary toxicological study reports would
be necessary.

Safe Handling and Emergency Procedures

A systematic approach to handling Trimethylcyclohexanol is crucial to minimize exposure and
ensure laboratory safety. The following sections and diagrams outline the recommended
procedures.

Standard Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of
Trimethylcyclohexanol in a laboratory setting.
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Standard Handling Workflow for Trimethylcyclohexanol

Preparation

Review Safety Data Sheet (SDS)

;

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

l

Ensure adequate ventilation
(Fume hood or well-ventilated area)

roceed to handling

Handling

Weigh/dispense Trimethylcyclohexanol
Avoid generating dust if solid

;

Perform experimental work

;

Keep containers tightly closed when not in use

roceed to cleanup

Post-Handling

Decontaminate work surfaces

y

Dispose of waste in a labeled, suitable container

;

Remove and properly store/dispose of PPE

;

Wash hands thoroughly

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe handling of Trimethylcyclohexanol,
from preparation to post-handling procedures.

Emergency Response Protocol: Accidental Exposure

In the event of accidental exposure, a swift and appropriate response is critical. The following
diagram outlines the initial first aid steps to be taken.

First Aid for Accidental Exposure

Accidental Exposure Occurs

Route of Exposure

Skin Contact Eye Contact Inhalation Ingestion

mmediate Actions

Immediately remove contaminated clothing. Remove from contaminated area to fresh air. Do NOT induce vomiting.

Immediately hold eyelids apart and flush with running water continuously.

Flush skin with running water and soap. Keep warm and rested. Seek immediate medical attention.

Seek Medical Attention for all exposure routes

Click to download full resolution via product page

Caption: A decision tree illustrating the immediate first aid measures for different routes of
accidental exposure to Trimethylcyclohexanol.

Spill Response Logic

Proper containment and cleanup of spills are essential to prevent wider contamination and
exposure. The following diagram provides a logical approach to managing a
Trimethylcyclohexanol spill.
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Trimethylcyclohexanol Spill Response

Spill Detected

Evacuate immediate area if necessary

'

Remove all ignition sources

:

Don appropriate PPE
(respirator, gloves, goggles)

'

Contain the spill
(Use inert absorbent material)

Is the spill minor or major?

Minor Major

Clean up with dry procedures
Avoid generating dust

.,

Place spilled material in a labeled, sealed container for disposal

'

Alert emergency responders

Decontaminate the spill area

Dispose of waste according to regulations

Click to download full resolution via product page
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Caption: A flowchart detailing the logical steps for responding to a spill of
Trimethylcyclohexanol, differentiating between minor and major incidents.

Health Hazard Information

Trimethylcyclohexanol is classified as a hazardous substance.[4] It is harmful if swallowed
and can cause serious eye damage.[4] It is also irritating to the skin and respiratory system.[4]

o Eye Contact: Causes severe eye irritation and risk of serious damage.[4]

o Skin Contact: Causes skin irritation.[5] Prolonged or repeated contact may lead to dermatitis.
Open cuts or abraded skin should not be exposed.[4]

 Inhalation: Can cause respiratory irritation.[4] Inhalation of high concentrations of dust may
lead to lung damage.[4]

» Ingestion: Harmful if swallowed.[4] Ingestion may cause serious damage to health.[4]

o Chronic Effects: Long-term exposure to respiratory irritants may result in airway diseases.
There is limited evidence to suggest that repeated or long-term occupational exposure may
have cumulative health effects.[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling
Trimethylcyclohexanol.

o Eye Protection: Chemical safety goggles or a face shield are recommended.[2][7]

« Skin Protection: Wear impervious protective clothing and gloves.[2][7] Suitable glove
materials include polychloroprene, nitrile rubber, and butyl rubber.[4]

o Respiratory Protection: If ventilation is inadequate or if dust/vapors are generated, a NIOSH-
approved respirator should be used.[2][7]

Storage and Disposal

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://www.vigon.com/product/trimethyl-335-cyclohexanol-homomenthol/?doc=MSDS/501616_vigon_sds_us_english.pdf&namee=Trimethyl335CyclohexanolHomomentholSDS
https://www.vigon.com/product/trimethyl-335-cyclohexanol-homomenthol/?doc=MSDS/501616_vigon_sds_us_english.pdf&namee=Trimethyl335CyclohexanolHomomentholSDS
https://www.vigon.com/product/trimethyl-335-cyclohexanol-homomenthol/?doc=MSDS/501616_vigon_sds_us_english.pdf&namee=Trimethyl335CyclohexanolHomomentholSDS
https://www.vigon.com/product/trimethyl-335-cyclohexanol-homomenthol/?doc=MSDS/501616_vigon_sds_us_english.pdf&namee=Trimethyl335CyclohexanolHomomentholSDS
https://www.cdc.gov/niosh/npg/npgd0407.html
https://www.vigon.com/product/trimethyl-335-cyclohexanol-homomenthol/?doc=MSDS/501616_vigon_sds_us_english.pdf&namee=Trimethyl335CyclohexanolHomomentholSDS
https://www.vigon.com/product/trimethyl-335-cyclohexanol-homomenthol/?doc=MSDS/501616_vigon_sds_us_english.pdf&namee=Trimethyl335CyclohexanolHomomentholSDS
https://www.vigon.com/product/trimethyl-335-cyclohexanol-homomenthol/?doc=MSDS/501616_vigon_sds_us_english.pdf&namee=Trimethyl335CyclohexanolHomomentholSDS
https://www.vigon.com/product/trimethyl-335-cyclohexanol-homomenthol/?doc=MSDS/501616_vigon_sds_us_english.pdf&namee=Trimethyl335CyclohexanolHomomentholSDS
https://www.vigon.com/product/trimethyl-335-cyclohexanol-homomenthol/?doc=MSDS/501616_vigon_sds_us_english.pdf&namee=Trimethyl335CyclohexanolHomomentholSDS
https://www.vigon.com/product/trimethyl-335-cyclohexanol-homomenthol/?doc=MSDS/501616_vigon_sds_us_english.pdf&namee=Trimethyl335CyclohexanolHomomentholSDS
https://www.benchchem.com/product/b073185?utm_src=pdf-body
https://www.cdc.gov/niosh/npg/npgd0165.html
https://www.cdc.gov/niosh/chemicals/pel88/pell-pages/25639-42.html
https://www.cdc.gov/niosh/npg/npgd0165.html
https://www.cdc.gov/niosh/chemicals/pel88/pell-pages/25639-42.html
https://www.vigon.com/product/trimethyl-335-cyclohexanol-homomenthol/?doc=MSDS/501616_vigon_sds_us_english.pdf&namee=Trimethyl335CyclohexanolHomomentholSDS
https://www.cdc.gov/niosh/npg/npgd0165.html
https://www.cdc.gov/niosh/chemicals/pel88/pell-pages/25639-42.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[5][7] Keep
away from incompatible materials such as oxidizing agents.[4]

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
Do not allow the chemical to enter drains or waterways.[5][7]

This guide is intended for informational purposes and should be used in conjunction with the
official Safety Data Sheet (SDS) for Trimethylcyclohexanol and established institutional
safety protocols. Always prioritize a culture of safety and proactive risk assessment in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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